Cas no 84175-05-3 (4'-Nitro-2,2'-bipyridine-N-oxide)

4'-Nitro-2,2'-bipyridine-N-oxide is a heterocyclic compound featuring a nitro group at the 4' position and an N-oxide functional group on one of the pyridine rings. This modification enhances its electronic properties, making it a valuable intermediate in coordination chemistry and catalysis. The nitro group provides strong electron-withdrawing characteristics, while the N-oxide moiety improves solubility and ligand-metal interactions. These features make it suitable for applications in metal-organic frameworks (MOFs), luminescent materials, and as a precursor for further functionalization. Its well-defined structure and reactivity profile contribute to its utility in synthetic and materials chemistry research.
4'-Nitro-2,2'-bipyridine-N-oxide structure
84175-05-3 structure
Product Name:4'-Nitro-2,2'-bipyridine-N-oxide
CAS No:84175-05-3
MF:C10H7N3O3
MW:217.180881738663
CID:840836
Update Time:2025-06-08

4'-Nitro-2,2'-bipyridine-N-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bipyridine, 4-nitro-, 1'-oxide
    • 4-nitro-2-(1-oxidopyridin-1-ium-2-yl)pyridine
    • 4'-NITRO-2,2'-BIPYRIDINE-N-OXIDE
    • 4'-Nitro-[2,2'-bipyridine] 1-oxide
    • 4'-Nitro-2,2'-bipyridyl N-Oxide
    • 4'-Nitro-2,2'-bipyridine-N-oxide
    • Inchi: 1S/C10H7N3O3/c14-12-6-2-1-3-10(12)9-7-8(13(15)16)4-5-11-9/h1-7H
    • InChI Key: IEUGYFUVBQOHIZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C2[N+]([O-])=CC=CC=2)N=CC=1)=O

Computed Properties

  • Exact Mass: 217.04900

Experimental Properties

  • PSA: 84.17000
  • LogP: 2.60850

4'-Nitro-2,2'-bipyridine-N-oxide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4'-Nitro-2,2'-bipyridine-N-oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N233305-500mg
4'-Nitro-2,2'-bipyridine-N-oxide
84175-05-3
500mg
$ 890.00 2022-06-03
TRC
N233305-1000mg
4'-Nitro-2,2'-bipyridine-N-oxide
84175-05-3
1g
$ 1475.00 2022-06-03
TRC
N233305-2000mg
4'-Nitro-2,2'-bipyridine-N-oxide
84175-05-3
2g
$ 2355.00 2022-06-03

4'-Nitro-2,2'-bipyridine-N-oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform ;  1 h, cooled; 68 h, cooled
Reference
I. Studies of 2,2'-bipyridyl-N,N'-dioxides. II. A potential approach to polynucleotide synthesis. III. Novel eight-membered ring C,N,S-compounds
Wenkert, David, 1979, , ,

4'-Nitro-2,2'-bipyridine-N-oxide Raw materials

4'-Nitro-2,2'-bipyridine-N-oxide Preparation Products

4'-Nitro-2,2'-bipyridine-N-oxide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:84175-05-3)4-NITRO-2,2'-BIPYRIDINE-N-OXIDE
Order Number:sfd23000
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
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Additional information on 4'-Nitro-2,2'-bipyridine-N-oxide

Professional Introduction to 4'-Nitro-2,2'-bipyridine-N-oxide (CAS No. 84175-05-3)

4'-Nitro-2,2'-bipyridine-N-oxide (CAS No. 84175-05-3) is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule, featuring a bipyridine core with a nitro group and an N-oxide substituent, has garnered considerable attention due to its unique structural and electronic properties. The compound's molecular structure, characterized by its rigid bipyridine framework and the electron-withdrawing nature of the nitro group, makes it a versatile building block for various applications in coordination chemistry, catalysis, and medicinal chemistry.

The nitro group in 4'-Nitro-2,2'-bipyridine-N-oxide introduces a strong electron-withdrawing effect, which can modulate the redox properties of the molecule. This feature is particularly valuable in designing electrochemical sensors and redox-active materials. Recent studies have highlighted its potential in developing novel catalysts for organic transformations, where the nitro group can participate in or influence catalytic cycles through its ability to engage in hydrogen bonding or metal coordination.

In the realm of medicinal chemistry, 4'-Nitro-2,2'-bipyridine-N-oxide has been explored as a precursor for synthesizing biologically active molecules. The bipyridine moiety is well-known for its ability to form stable complexes with transition metals, which has implications in both therapeutic and diagnostic applications. For instance, derivatives of this compound have been investigated for their potential role in anticancer therapies due to their ability to chelate metal ions such as ruthenium or platinum, forming complexes that exhibit cytotoxic effects.

One of the most intriguing aspects of 4'-Nitro-2,2'-bipyridine-N-oxide is its behavior as an N-oxide derivative. The N-oxide functionality enhances the molecule's solubility in polar solvents while also influencing its electronic properties. This makes it an excellent candidate for use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where precise control over molecular polarity and electron affinity is crucial. Researchers have recently reported on its application in designing novel organic semiconductors, leveraging its ability to form stable radicals upon reduction.

The synthesis of 4'-Nitro-2,2'-bipyridine-N-oxide typically involves multi-step organic transformations starting from commercially available bipyridine precursors. The introduction of the nitro group and subsequent oxidation to form the N-oxide are critical steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been employed to improve reaction efficiency and scalability, making it more feasible for industrial applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and properties of 4'-Nitro-2,2'-bipyridine-N-oxide. Molecular modeling studies have provided insights into how the nitro group influences electronic distributions across the bipyridine ring, which is essential for predicting its behavior in complex systems. These computational approaches are complemented by experimental investigations using spectroscopic techniques like nuclear magnetic resonance (NMR) and X-ray crystallography to elucidate structural details.

The applications of 4'-Nitro-2,2'-bipyridine-N-oxide extend beyond traditional chemical research into emerging fields such as nanotechnology and materials science. Its ability to form stable coordination complexes with metals has led to its use in designing metal-organic frameworks (MOFs) with tailored properties. These MOFs have potential applications in gas storage, separation technologies, and even as catalysts for environmental remediation.

In conclusion,4'-Nitro-2,2'-bipyridine-N-oxide (CAS No. 84175-05-3) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers exploring new frontiers in coordination chemistry, medicinal chemistry, materials science, and nanotechnology. As our understanding of its properties continues to grow through both experimental and computational studies,4'-Nitro-2,2'-bipyridine-N-oxide is poised to play an even more significant role in future scientific advancements.

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(CAS:84175-05-3)4-NITRO-2,2'-BIPYRIDINE-N-OXIDE
sfd23000
Purity:99.9%
Quantity:200kg
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